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Compound of Interest

Compound Name: 3,4,5-Trimethoxyphenylacetonitrile

Cat. No.: B1346109

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents is a cornerstone of laboratory safety and environmental
responsibility. This guide provides a detailed, step-by-step procedure for the safe disposal of
3,4,5-Trimethoxyphenylacetonitrile, ensuring compliance with safety protocols and
minimizing environmental impact.

Chemical Profile and Hazards

3,4,5-Trimethoxyphenylacetonitrile, a solid compound, is classified as an acute toxicant and
poses significant environmental hazards.[1] It is harmful if swallowed, in contact with skin, or
inhaled.[1] Furthermore, it is very toxic to aquatic life with long-lasting effects.[1] Understanding
these hazards is the first step in ensuring safe handling and disposal.
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Property Value

CAS Number 13338-63-1
Molecular Formula C11H13NOs
Molecular Weight 207.23 g/mol
Form Solid

Melting Point 77-79 °C

Acute Toxicity 4 (Oral, Dermal, Inhalation), Skin
Hazard Classifications Irritant 2, Eye Irritant 2A, Aquatic Hazard (Acute
1, Chronic 1)[1]

Signal Word Danger[1]

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, it is imperative to be equipped with the appropriate
Personal Protective Equipment (PPE) and to work in a designated, well-ventilated area,
preferably under a chemical fume hood.[1][2]

» Personal Protective Equipment (PPE):

o

Eye Protection: Wear tight-sealing safety goggles or a face shield.[2]

o Hand Protection: Wear appropriate chemical-resistant gloves.[2]

o Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved
respirator if there is a risk of inhalation.[2] A dust mask type N95 is recommended for
handling the solid.

o Body Protection: Wear a lab coat or other protective clothing to prevent skin exposure.[2]

e Engineering Controls:

o Ensure adequate ventilation.[1][2]
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o An eyewash station and safety shower must be readily accessible.[2]
Spill Management

In the event of a spill, keep personnel away from the area and ensure adequate ventilation.[2]
Do not allow the chemical to enter drains or waterways.[2][3] Absorb the spill with an inert
material (e.g., vermiculite, sand, or earth) and place it in a suitable, closed container for
disposal.[2]

Step-by-Step Disposal Protocol

The following procedure outlines the safe disposal of small quantities of 3,4,5-
Trimethoxyphenylacetonitrile. For larger quantities, consulting with a licensed waste disposal
company is mandatory.

e Containerization:

o Ensure the waste 3,4,5-Trimethoxyphenylacetonitrile is stored in a clearly labeled,
sealed, and compatible container. The container should be kept tightly closed in a cool,
well-ventilated, and locked area.[1]

» Waste Segregation:

o Do not mix 3,4,5-Trimethoxyphenylacetonitrile waste with other chemical waste streams
unless compatibility is confirmed. It is incompatible with strong oxidizing agents, strong
acids, strong bases, and strong reducing agents.[2]

e Documentation:

o Accurately label the waste container with the chemical name, concentration, and any
associated hazards. Maintain a log of the waste generated.

o Professional Disposal:

o The primary and recommended method for the disposal of 3,4,5-
Trimethoxyphenylacetonitrile is to engage a licensed and approved waste disposal
company.[1] These companies are equipped to handle and dispose of hazardous chemical
waste in an environmentally sound manner.
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o Provide the waste disposal company with the Safety Data Sheet (SDS) for 3,4,5-
Trimethoxyphenylacetonitrile to ensure they have all the necessary information for safe
handling and disposal.

o Contaminated Material Disposal:

o Any materials, such as PPE or absorbent pads, that have come into contact with 3,4,5-
Trimethoxyphenylacetonitrile should be treated as hazardous waste and disposed of in
the same manner as the chemical itself.[3]

First Aid Measures
In case of accidental exposure, immediate action is critical:

 Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. If not
breathing, give artificial respiration. Seek immediate medical attention.[4]

o Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap
and plenty of water.[4]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.[1]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[2]

Disposal Workflow Diagram
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Caption: A workflow diagram illustrating the key steps for the safe disposal of 3,4,5-
Trimethoxyphenylacetonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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